Cas no 1198466-17-9 (O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate)

• Product Name: O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• CAS No: 1198466-17-9
• MF: C₁₆H₂₇NO₄
• MW: 297.389885187149
• CID: 5305248
• Update Time: 2026-03-10

O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl 9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate
• O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate

• Inchi： 1S/C16H27NO4/c1-5-16(13(18)19)11-7-6-8-12(16)10-17(9-11)14(20)21-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,18,19)
• InChI Key： GCKGLDGRBBGNSW-UHFFFAOYSA-N
• SMILES： C12C(CC)(C(O)=O)C(CCC1)CN(C(OC(C)(C)C)=O)C2

Additional information on O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate

O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate (CAS No. 1198466-17-9): A Comprehensive Overview

O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate (CAS No. 1198466-17-9) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to as O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate, is characterized by its bicyclic framework and the presence of multiple functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The bicyclic structure of O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate provides a rigid and conformationally constrained scaffold, which is highly desirable in the design of drugs and ligands that target specific biological receptors. The tert-butyl and ethyl ester groups on the carboxylic acid moieties add further complexity and functionality to the molecule, allowing for a wide range of chemical transformations and derivatizations.

Recent studies have highlighted the potential of O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In another notable research effort, scientists at the University of California, San Francisco (UCSF) explored the use of O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate as a scaffold for designing inhibitors of protein-protein interactions (PPIs). The rigid structure and multiple functional groups of this compound allowed for the creation of highly selective inhibitors that could disrupt specific PPIs involved in cancer progression and other diseases.

The synthetic accessibility of O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate has also been a subject of extensive investigation. A recent paper in *Organic Letters* described an efficient and scalable synthetic route to this compound using palladium-catalyzed cross-coupling reactions and ring-closing metathesis (RCM). This method not only simplifies the synthesis but also enhances the overall yield and purity of the final product.

Furthermore, O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate has shown promise in the field of chemical biology as a tool for probing cellular processes. Researchers at Harvard University utilized this compound to study the dynamics of protein folding and misfolding, which are critical factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The versatility of O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate extends beyond its use as a drug candidate or chemical probe. It has also found applications in materials science, where its unique structural properties make it suitable for the development of advanced materials with tailored mechanical and optical properties.

In conclusion, O3-tert-butyl O9-ethyl 3-azabicyclo[3.3.1]nonane-3,9-dicarboxylate (CAS No. 1198466-17-9) is a multifaceted compound with significant potential in various scientific disciplines. Its structural complexity, synthetic accessibility, and diverse applications make it an important molecule for ongoing research and development efforts in organic chemistry, medicinal chemistry, pharmaceutical science, chemical biology, and materials science.